![molecular formula C5H2ClN3O B3364081 4-Chloroisoxazolo[5,4-D]pyrimidine CAS No. 1094507-12-6](/img/structure/B3364081.png)
4-Chloroisoxazolo[5,4-D]pyrimidine
Overview
Description
4-Chloroisoxazolo[5,4-D]pyrimidine is a chemical compound that has been studied for its potential biological applications . It is a heterocyclic compound, meaning it contains atoms of at least two different elements in its ring structure .
Synthesis Analysis
The synthesis of 4-Chloroisoxazolo[5,4-D]pyrimidine involves replacing the quinazoline ring with a new heterocycle isoxazolo[5,4-d]pyrimidine . The optimized synthesis and structure-activity relationship studies have led to the development of a novel class of TLR7 agonists based on the 6-(trifluoromethyl)isoxazolo[5,4-d]pyrimidine-4-amine scaffold .Molecular Structure Analysis
The molecular structure of 4-Chloroisoxazolo[5,4-D]pyrimidine is characterized by the presence of a heterocyclic isoxazolo[5,4-d]pyrimidine ring . This structure is crucial for its biological activity.Chemical Reactions Analysis
4-Chloroisoxazolo[5,4-D]pyrimidine has been studied for its potential as a selective Toll-Like Receptor 7 (TLR7) agonist . TLR7 plays a key role in the innate immune response against viral infections . The compound demonstrates high selectivity and low micromolar potencies .Mechanism of Action
The mechanism of action of 4-Chloroisoxazolo[5,4-D]pyrimidine involves its interaction with TLR7 . Upon binding, TLR7 dimerizes and triggers the myeloid differentiation primary response protein 88 (MyD88) signaling cascade . This leads to the release and translocation of activated NF-κB or AP-1 to the nucleus, where the expression of pro-inflammatory cytokines and type I interferons is induced .
Future Directions
properties
IUPAC Name |
4-chloro-[1,2]oxazolo[5,4-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClN3O/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGBNMHCRFQICPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NOC2=C1C(=NC=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70655788 |
Source
|
| Record name | 4-Chloro[1,2]oxazolo[5,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70655788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloroisoxazolo[5,4-D]pyrimidine | |
CAS RN |
1094507-12-6 |
Source
|
| Record name | 4-Chloro[1,2]oxazolo[5,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70655788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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